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Compound Name:
3,3'-Iminobis(N,N-

dimethylpropylamine)

Cat. No.: B047261 Get Quote

An In-depth Technical Guide to 3,3'-Iminobis(N,N-dimethylpropylamine)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key physicochemical properties of 3,3'-Iminobis(N,N-dimethylpropylamine), a versatile

amine compound utilized in various chemical syntheses and industrial applications.

Molecular Structure and Identity
3,3'-Iminobis(N,N-dimethylpropylamine) is an organic compound featuring a central

secondary amine linking two N,N-dimethylpropylamine moieties.[1] Its chemical structure is

defined by the presence of three amine groups, which contribute to its basicity and reactivity.[1]

Key structural identifiers include:

Molecular Formula: C₁₀H₂₅N₃[2][3][4]

SMILES: CN(C)CCCNCCCN(C)C

InChI: 1S/C10H25N3/c1-12(2)9-5-7-11-8-6-10-13(3)4/h11H,5-10H2,1-4H3[1]

CAS Number: 6711-48-4[2][3]
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The molecule consists of a central nitrogen atom bonded to two propyl chains, each

terminating in a dimethylamino group. This structure allows it to act as a tridentate ligand in

coordination chemistry.[3]

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of 3,3'-Iminobis(N,N-
dimethylpropylamine).

Property Value

Molecular Weight 187.33 g/mol [2][3]

Appearance Colorless liquid[4][5]

Density 0.841 g/mL at 25 °C[3][6]

Melting Point -78 °C[3][6]

Boiling Point 128-131 °C at 20 mmHg[3][6]

43-46 °C[4][5]

Refractive Index n20/D 1.449[3][6]

Water Solubility 425 g/L at 20 °C[6]

Synonyms
Tetramethyldipropylenetriamine, Bis(3-

dimethylaminopropyl)amine[2][7]

Applications in Research and Development
3,3'-Iminobis(N,N-dimethylpropylamine) serves as a crucial reagent and building block in

several areas of chemical synthesis and materials science.

Pharmaceutical Synthesis: It is used as a reagent in the synthesis of novel anticancer

agents, specifically antracenylisoxazole lexitropsin conjugates.[3][6] Its role as a building

block for various pharmaceutical intermediates is also noted.[5]

Polymer Chemistry: The compound is utilized as a stabilizer, specifically as a Hindered

Amine Light Stabilizer (HALS), to prevent the thermo-oxidative degradation of polypropylene.
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[3][6] It also functions as a curing agent for epoxy resins.[5]

Industrial Applications: It is an intermediate in the synthesis of surfactants, corrosion

inhibitors, and industrial cleaning agents.[1][5]

Structural Representation
The following diagram illustrates the connectivity of atoms within the 3,3'-Iminobis(N,N-
dimethylpropylamine) molecule.

Caption: Molecular graph of 3,3'-Iminobis(N,N-dimethylpropylamine).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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